Cas no 1188331-38-5 (10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline)

10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline is a brominated heterocyclic compound featuring a fused pyrazino-isoquinoline scaffold. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of pharmacologically active molecules. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid polycyclic framework may contribute to binding affinity in drug discovery applications, particularly for targets involving central nervous system (CNS) modulation. The compound's stability and synthetic accessibility make it a valuable building block for exploring structure-activity relationships in alkaloid-derived therapeutics.
10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline structure
1188331-38-5 structure
Product Name:10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
CAS No:1188331-38-5
MF:C12H15BrN2
MW:267.164901971817
CID:1023680
PubChem ID:70700684
Update Time:2025-05-19

10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
    • 10-bromo-1,3,4,6,7,11b-hexahydro-2H-Pyrazino[2,1-a]isoquinoline
    • DTXSID60743486
    • DA-18939
    • 1188331-38-5
    • AKOS016005620
    • Inchi: 1S/C12H15BrN2/c13-10-2-1-9-3-5-15-6-4-14-8-12(15)11(9)7-10/h1-2,7,12,14H,3-6,8H2
    • InChI Key: XBWSYYIZMOYQLJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2CCN3CCNCC3C=2C=1

Computed Properties

  • Exact Mass: 266.04186g/mol
  • Monoisotopic Mass: 266.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 15.3Ų

10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM145434-1g
10-bromo-1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinoline
1188331-38-5 95%
1g
$635 2023-11-23
Alichem
A099001437-1g
10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
1188331-38-5 95%
1g
$621.72 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1759690-1g
10-Bromo-1,3,4,6,7,11b-hexahydro-2h-pyrazino[2,1-a]isoquinoline
1188331-38-5 95%
1g
¥5833.00 2024-08-09

Additional information on 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline

Chemical Profile of 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline (CAS No. 1188331-38-5)

10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline, identified by its CAS number 1188331-38-5, is a structurally complex organic compound belonging to the isoquinoline class. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The presence of a bromine substituent at the 10-position and a hexahydropyrazinoisoquinoline core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The chemical structure of 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline consists of a fused bicyclic system comprising a pyrazine ring and an isoquinoline moiety. The hexahydro substitution around the isoquinoline ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the synthesis of derivatives with tailored biological activities.

In recent years, the pharmaceutical industry has shown increasing interest in isoquinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that isoquinoline-based compounds exhibit potential in modulating various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer. Specifically, the hexahydropyrazinoisoquinoline scaffold has been investigated for its ability to interact with biological targets such as kinases and transcription factors.

One of the most compelling aspects of 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting aberrant signaling pathways in diseases like leukemia and glioblastoma. For instance, recent studies have highlighted its role in generating derivatives that selectively inhibit tyrosine kinases associated with tumor growth. The bromine atom at the 10-position allows for facile introduction of additional functional groups via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

The synthesis of 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrazinoisoquinoline core followed by bromination at the specified position. Advances in catalytic systems have improved yields and reduced byproduct formation during these processes. For example, transition-metal-catalyzed cyclizations now allow for more efficient construction of the complex heterocyclic framework compared to traditional thermal methods.

The pharmacological profile of this compound is still under active investigation. Preclinical studies have suggested that derivatives derived from 10-Bromo-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These targets are implicated in various inflammatory and autoimmune disorders. Additionally

the compound’s ability to penetrate the blood-brain barrier has been explored in models of neurodegenerative diseases like Alzheimer’s disease (AD). Preliminary findings indicate that certain analogs may modulate cholinergic pathways or inhibit aggregation of amyloid-beta peptides.

From a computational chemistry perspective, 10-Bromo-2 ,3 ,4 ,6 ,7 ,11b -hexahydro - 1 H - pyrazino [ 2 , 1 -a ] isoquinoline ( CAS No . 1188331 -38 -5 ) offers an excellent model system for studying molecular interactions . High-resolution crystal structures obtained through X-ray diffraction have revealed insights into how this scaffold binds to protein targets . These structural data are being used to guide rational drug design efforts aimed at optimizing affinity and selectivity .

The versatility of 10-Bromo-2 ,3 ,4 ,6 ,7 ,11b -hexahydro - 1 H - pyrazino [ 2 , 1 -a ] isoquinoline extends beyond oncology ; it also shows promise in antimicrobial applications . Recent reports describe its incorporation into peptidomimetics designed to disrupt bacterial biofilms . The brominated isoquinoline core acts as a anchor point for further derivatization while maintaining overall structural integrity . Such modifications enhance binding affinity while minimizing off-target effects .

In conclusion, 10-Bromo-2 ,3 ,4 ,6 ,7 ,11b -hexahydro - 1 H - pyrazino [ 2 , 1 -a ] isoquinoline ( CAS No . 1188331 -38 -5 ) represents a significant advancement in medicinal chemistry research . Its unique structural features combined with synthetic accessibility make it an invaluable tool for developing next-generation therapeutics . As our understanding grows regarding its biological activity ; further exploration will undoubtedly uncover new opportunities across multiple therapeutic areas.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.